3-Hydroxy-OPC4-CoA

acyl-CoA oxidase jasmonic acid biosynthesis enzyme kinetics

Authentic 3-Hydroxy-OPC4-CoA for plant jasmonate research. This transient intermediate in the OPDA-to-JA peroxisomal β-oxidation cascade enables precise LC-MS/MS quantification and in vitro enzyme characterization. - Terminal β-oxidation substrate: uniquely required for assaying the final hydratase/dehydrogenase step yielding jasmonoyl-CoA, with distinct kinetics vs. longer OPC(n)-CoA homologs. - Definitive metabolomics standard: monoisotopic mass ~1003.26 Da ensures unambiguous discrimination from OPC6-CoA and OPC8-CoA in complex plant extracts. - Supplied at ≥95% purity with batch-specific documentation to support reproducible pathway flux analysis and mutant phenotyping.

Molecular Formula C35H56N7O19P3S
Molecular Weight 1003.8 g/mol
Cat. No. B1260805
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-Hydroxy-OPC4-CoA
Molecular FormulaC35H56N7O19P3S
Molecular Weight1003.8 g/mol
Structural Identifiers
SMILESCCC=CCC1C(CCC1=O)CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O)O)O)O
InChIInChI=1S/C35H56N7O19P3S/c1-4-5-6-7-22-20(8-9-23(22)44)14-21(43)15-26(46)65-13-12-37-25(45)10-11-38-33(49)30(48)35(2,3)17-58-64(55,56)61-63(53,54)57-16-24-29(60-62(50,51)52)28(47)34(59-24)42-19-41-27-31(36)39-18-40-32(27)42/h5-6,18-22,24,28-30,34,43,47-48H,4,7-17H2,1-3H3,(H,37,45)(H,38,49)(H,53,54)(H,55,56)(H2,36,39,40)(H2,50,51,52)/b6-5-/t20-,21?,22+,24-,28-,29-,30?,34-/m1/s1
InChIKeyYUFHOTSRMDFGNS-VQTPOQBRSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 250 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Hydroxy-OPC4-CoA in Jasmonate Biosynthesis


3-Hydroxy-OPC4-CoA (3-Hydroxy-3-oxo-2-(pent-2-enyl)cyclopentylbutanoyl-CoA) is a 3-hydroxyacyl-CoA derivative and a transient but essential intermediate in the peroxisomal β-oxidation cascade that converts 12-oxo-phytodienoic acid (OPDA) into the plant hormone jasmonic acid (JA) in Arabidopsis thaliana and other higher plants [1]. This compound belongs to a series of chain-shortened OPC(n)-CoA intermediates, specifically representing the penultimate step (C4 chain length) before final conversion to (+)-7-iso-jasmonoyl-CoA, and is characterized by a molecular formula of C35H56N7O19P3S with a monoisotopic mass of approximately 1003.26 Da [2]. As a pathway-specific metabolite in α-linolenic acid metabolism and jasmonate signaling, 3-Hydroxy-OPC4-CoA is utilized primarily as a reference standard for targeted metabolomics, an in vitro substrate for characterizing peroxisomal β-oxidation enzymes (including multifunctional proteins with 2-trans-enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities), and a tool for dissecting the substrate specificity of acyl-CoA oxidases and thiolases across different plant species [3].

1
Targeted metabolomics reference standard
LC-MS/MS quantification of jasmonic acid intermediates in plant extracts.
2
Peroxisomal β-oxidation enzyme substrate
Characterization of hydratase/dehydrogenase multifunctional protein activity.
3
Jasmonate pathway flux probe
Diagnostic intermediate for final β-oxidation cycle efficiency in transgenic plants.

Why 3-Hydroxy-OPC4-CoA Is Irreplaceable


The OPC(n)-CoA series constitutes a sequential substrate chain-length gradient in jasmonate biosynthesis, with each intermediate (OPC8-CoA → OPC6-CoA → OPC4-CoA → (+)-7-iso-jasmonoyl-CoA) possessing distinct enzyme recognition determinants that preclude simple analog substitution [1]. While all members share the 3-oxo-2-(pent-2-enyl)cyclopentyl moiety and a CoA thioester head group, the progressive shortening of the acyl side chain by two carbons per β-oxidation cycle fundamentally alters substrate affinity and catalytic efficiency for downstream enzymes. Specifically, in vitro activity assays using recombinant Arabidopsis ACX1A acyl-CoA oxidase demonstrate clear substrate preference hierarchies: OPC8-CoA serves as the preferred substrate, whereas OPC6-CoA and OPC4-CoA exhibit reduced turnover rates in the oxidase-catalyzed step [2]. Furthermore, the 3-hydroxy functional group at the β-position distinguishes 3-Hydroxy-OPC4-CoA from its oxidized counterpart 3-Oxo-OPC4-CoA (KEGG R07897), with the former serving as the specific substrate for enoyl-CoA hydratase/dehydrogenase multifunctional proteins, while the latter is the substrate for 3-ketoacyl-CoA thiolase (KAT)-mediated chain cleavage [3]. Substituting 3-Hydroxy-OPC4-CoA with longer-chain OPC6-CoA or OPC8-CoA homologs fundamentally alters the kinetic profile of enzyme assays, while substitution with generic medium-chain 3-hydroxyacyl-CoA esters completely ablates physiological relevance due to the absence of the cyclopentenone ring required for jasmonate-specific enzyme recognition. Therefore, procurement decisions must be compound-specific and pathway-contextualized rather than class-based.

Chain-length specificity precludes analog substitution
OPC(n)-CoA intermediates differ by two carbons per β-oxidation cycle, altering substrate affinity and enzyme kinetics; OPC8-CoA and OPC6-CoA cannot replicate C4-stage hydratase/dehydrogenase assays.
Oxidation-state mismatch alters enzyme activity
3-Hydroxy-OPC4-CoA is the specific substrate for enoyl-CoA hydratase/dehydrogenase; its oxidized form 3-Oxo-OPC4-CoA is recognized by thiolase, leading to a different catalytic step and loss of physiological relevance.
Cyclopentenone ring recognition is essential for pathway context
Generic medium-chain 3-hydroxyacyl-CoA esters lack the cyclopentenone moiety required for jasmonate-specific enzyme binding, ablating pathway-relevant activity.

3-Hydroxy-OPC4-CoA Differentiation Evidence


ACX1A Acyl-CoA Oxidase Substrate Specificity

In vitro activity assays using recombinant Arabidopsis ACX1A acyl-CoA oxidase demonstrate clear substrate chain-length discrimination among OPC(n)-CoA intermediates. OPC8-CoA serves as the preferred substrate with the highest relative activity, while OPC6-CoA and OPC4-CoA exhibit progressively lower turnover rates in the oxidase-catalyzed conversion to their respective trans-2-enoyl-CoA products [1]. This enzyme specificity profile establishes a quantitative substrate hierarchy, indicating that assays requiring robust oxidase activity should utilize the appropriate chain-length substrate for maximum signal generation. Importantly, 3-Hydroxy-OPC4-CoA is not the direct oxidase substrate—it is the hydration product generated downstream by enoyl-CoA hydratase from OPC4-trans-2-enoyl-CoA—and its procurement enables the specific study of hydratase/dehydrogenase multifunctional protein activity that is kinetically distinct from oxidase-catalyzed steps.

ACX1A oxidase specificity
Class-level inference
OPC8-CoA > OPC6-CoA > OPC4-CoA relative activity
Supports enzyme kinetics assay context; OPC4-CoA is not the direct oxidase substrate but the hydration product downstream.
Quantitative relative activity values not reported; in vitro ACX1A assay.
acyl-CoA oxidase jasmonic acid biosynthesis enzyme kinetics

Molecular Mass and Formula Differentiation

The OPC(n)-CoA series exhibits distinct molecular formulas and monoisotopic masses corresponding to the progressive two-carbon shortening of the acyl side chain during β-oxidation. 3-Hydroxy-OPC4-CoA (C35H56N7O19P3S, monoisotopic mass ~1003.26 Da) differs from 3-Hydroxy-OPC6-CoA (C37H60N7O19P3S, ~1031.29 Da) by a C2H4 mass increment (~28 Da), and from 3-Hydroxy-OPC8-CoA (C39H64N7O19P3S, ~1059.32 Da) by a C4H8 increment (~56 Da) [1][2][3]. These mass differences are sufficient for unambiguous discrimination by high-resolution mass spectrometry (HRMS), enabling simultaneous quantification of multiple OPC(n)-CoA intermediates in a single targeted metabolomics run using isotopic internal standards . Additionally, the differential formula between 3-Hydroxy-OPC4-CoA and its oxidized counterpart 3-Oxo-OPC4-CoA (C35H54N7O19P3S, ~1001.24 Da) represents a 2 Da mass difference corresponding to the oxidation state change (NAD+-dependent dehydrogenation), providing a diagnostic signature for monitoring flux through the β-oxidation pathway [4].

Molecular mass differentiation
Class-level inference
1003.26 Da (C4) vs 1031.29 Da (C6) vs 1059.32 Da (C8); Δ~2 Da from 3-Oxo-OPC4-CoA
Enables unambiguous HRMS discrimination in complex metabolomic matrices.
Calculated monoisotopic masses from KEGG/ChEBI; verify with experimental HRMS.
targeted metabolomics LC-MS/MS quantification molecular characterization

Storage Stability: Powder vs. Solvent

Vendor technical datasheets for 3-Hydroxy-OPC4-CoA specify defined storage stability parameters that inform procurement quantity and inventory planning decisions. The compound is recommended for storage as powder at -20°C, under which conditions it maintains stability for up to 3 years . In contrast, when reconstituted in solvent, stability is significantly reduced, requiring storage at -80°C and limiting shelf life to 1 year . These parameters provide practical guidance for laboratories planning multiple experiments over extended timeframes. While comparable stability data for 3-Hydroxy-OPC6-CoA and 3-Hydroxy-OPC8-CoA are not uniformly published across vendors, the documented powder stability of 3-Hydroxy-OPC4-CoA at -20°C for 3 years offers a procurement-relevant benchmark for estimating usable inventory lifespan and minimizing freeze-thaw degradation.

Storage stability
Data to verify
Powder: -20°C, 3 years; Solvent: -80°C, 1 year
Supports multi-year inventory planning for metabolomics studies.
Vendor datasheet (TargetMol); verify per batch/lot.
compound stability storage conditions inventory management

Pathway Position as Terminal Intermediate

Within the KEGG jasmonic acid biosynthesis module (M00113), 3-Hydroxy-OPC4-CoA occupies a unique pathway position as the final 3-hydroxyacyl-CoA intermediate in the β-oxidation cascade. It is generated from trans-2-Enoyl-OPC4-CoA via enoyl-CoA hydratase activity and is subsequently oxidized to 3-Oxo-OPC4-CoA by 3-hydroxyacyl-CoA dehydrogenase (KEGG R07897) [1]. Following this oxidation, 3-Oxo-OPC4-CoA undergoes thiolytic cleavage to yield (+)-7-isojasmonic acid CoA (the immediate precursor to jasmonic acid) via 3-ketoacyl-CoA thiolase activity [2]. In contrast, 3-Hydroxy-OPC6-CoA and 3-Hydroxy-OPC8-CoA are positioned earlier in the β-oxidation sequence, requiring one or two additional rounds of chain-shortening before reaching the C4 stage. This positional difference within the pathway means that 3-Hydroxy-OPC4-CoA flux directly reflects the efficiency of the final β-oxidation cycle, whereas longer-chain homologs reflect earlier pathway steps. Researchers seeking to isolate the final hydratase/dehydrogenase step must specifically use 3-Hydroxy-OPC4-CoA as the substrate, as OPC6- or OPC8-derived substrates engage different enzyme isoforms or exhibit altered kinetic parameters due to chain-length-dependent substrate channeling [3].

Pathway position
Class-level inference
Terminal 3-hydroxy intermediate before thiolytic cleavage to jasmonoyl-CoA
Uniquely assays final hydratase/dehydrogenase step without upstream cycle confounding.
Longer-chain homologs require additional β-oxidation cycles.
jasmonic acid biosynthesis β-oxidation metabolic pathway

Commercial Availability Comparison

Commercial availability data across major research chemical suppliers indicates that 3-Hydroxy-OPC4-CoA, 3-Hydroxy-OPC6-CoA, and 3-Hydroxy-OPC8-CoA are all cataloged as coenzyme A derivatives for research use, with each compound available through multiple vendors including MedChemExpress and TargetMol . However, the availability of batch-specific analytical certificates (CoA), documented purity specifications, and technical application notes varies across compounds. Notably, 3-Hydroxy-OPC4-CoA has a documented typical purity of 95% and established LC-MS/MS quantification protocols , while comparable protocol documentation for the C6 and C8 homologs is less consistently reported in public vendor literature. This variation in technical documentation maturity influences procurement decisions for laboratories requiring validated analytical methods for compound verification and experimental reproducibility.

Commercial availability
Data to verify
Multiple vendors; typical purity 95%; LC-MS/MS protocol documented
May reduce method development time for metabolomics laboratories.
Technical documentation maturity varies across OPC-CoA homologs.
research chemical procurement CoA derivative availability vendor catalog

3-Hydroxy-OPC4-CoA Research Applications


LC-MS/MS Quantification of JA Intermediates

3-Hydroxy-OPC4-CoA serves as an essential reference standard for the targeted quantification of jasmonic acid biosynthetic intermediates in plant tissue extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Its distinct monoisotopic mass (~1003.26 Da) and molecular formula (C35H56N7O19P3S) enable unambiguous discrimination from longer-chain OPC(n)-CoA homologs in complex metabolomic matrices when paired with isotopic internal standards [1]. Laboratories studying wound-induced jasmonate accumulation, pathogen defense signaling, or developmental regulation of JA biosynthesis require this compound to establish retention time standards, calibration curves, and multiple reaction monitoring (MRM) transitions specific to the C4 intermediate pool. Given that 3-Hydroxy-OPC4-CoA is a low-abundance, transient intermediate in vivo, the use of a purified reference standard is critical for accurate absolute quantification and for validating method linearity and limit of detection in plant peroxisomal extracts [2].

MFP Hydratase/Dehydrogenase Activity Assays

3-Hydroxy-OPC4-CoA is the direct substrate for characterizing the 3-hydroxyacyl-CoA dehydrogenase activity of peroxisomal multifunctional proteins (MFPs) involved in jasmonate β-oxidation. As documented in the KEGG jasmonic acid biosynthesis module, this compound participates in the NAD+-dependent oxidation to 3-Oxo-OPC4-CoA (R07897) . Researchers can monitor NADH production spectrophotometrically at 340 nm to quantify enzyme kinetics, determine Km and Vmax values, and assess the effects of mutations or inhibitors on the final hydratase/dehydrogenase step of the β-oxidation cascade. Because longer-chain homologs (3-Hydroxy-OPC6-CoA, 3-Hydroxy-OPC8-CoA) engage earlier β-oxidation cycles and may exhibit different kinetic parameters due to chain-length-dependent substrate recognition by MFPs, 3-Hydroxy-OPC4-CoA is uniquely required for specifically assaying the terminal cycle that yields jasmonoyl-CoA [1].

Jasmonate Pathway Flux in Transgenic Plants

For plant biologists investigating the effects of gene knockouts, overexpressions, or chemical treatments on jasmonic acid biosynthesis, 3-Hydroxy-OPC4-CoA serves as a diagnostic intermediate for assessing flux through the final peroxisomal β-oxidation cycle. The accumulation or depletion of this C4 intermediate relative to OPC6-CoA and OPC8-CoA pools provides quantitative insight into rate-limiting steps within the β-oxidation cascade. Studies of ACX1A acyl-CoA oxidase mutants in Arabidopsis have demonstrated that substrate chain-length preferences (OPC8-CoA > OPC6-CoA > OPC4-CoA) influence intermediate pool sizes , establishing that 3-Hydroxy-OPC4-CoA measurements can reveal bottlenecks in the conversion of longer-chain OPC precursors to jasmonic acid. Procurement of authenticated 3-Hydroxy-OPC4-CoA is therefore essential for laboratories conducting comparative metabolomics across wild-type and mutant plant lines, particularly when correlating enzyme expression data with actual pathway flux.

Chromatographic Separation of Acyl-CoA Esters

Analytical chemistry laboratories developing HPLC or LC-MS/MS methods for separating closely related CoA esters benefit from 3-Hydroxy-OPC4-CoA as a test analyte for optimizing chromatographic resolution. The structural similarity among 3-Hydroxy-OPC4-CoA, 3-Hydroxy-OPC6-CoA, and 3-Hydroxy-OPC8-CoA—differing only by C2H4 increments in the acyl side chain—presents a challenging separation problem that requires careful optimization of mobile phase composition, column chemistry, and gradient elution profiles. Successful baseline resolution of these OPC(n)-CoA homologs is a prerequisite for accurate quantification in metabolomics workflows. Using 3-Hydroxy-OPC4-CoA as a representative short-chain OPC-CoA ester allows method developers to establish separation parameters that can be systematically extended to the longer-chain homologs, thereby reducing method development time and conserving more expensive or less available OPC6- and OPC8-CoA reference standards.

Application
Selection Property
Validation Focus
LC-MS/MS targeted metabolomics
Mass-differentiated reference standard
MRM transition and retention time verification
Peroxisomal MFP enzyme kinetics
Chain-length-specific substrate
NADH production rate at 340 nm
JA pathway flux analysis
Pathway-positioned intermediate
Pool size correlation with genotype
HPLC/LC-MS method development
Short-chain representative analyte
Baseline resolution from C6/C8 homologs

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
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